2-(2,4-dichlorophenoxy)-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[[1-(3,4-dimethylphenyl)tetrazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C18H17Cl2N5O2/c1-11-3-5-14(7-12(11)2)25-17(22-23-24-25)9-21-18(26)10-27-16-6-4-13(19)8-15(16)20/h3-8H,9-10H2,1-2H3,(H,21,26)
• InChI Key: QHMAHKKOYJWYOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)CNC(=O)COC3=C(C=C(C=C3)Cl)Cl)C
• Molecular Formula: C18H17Cl2N5O2
• Molecular Weight: 406.3 g/mol

Description

The compound “2-(2,4-dichlorophenoxy)-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide” is a complex organic molecule. It contains a 2,4-dichlorophenoxy group, a dimethylphenyl group, and a tetrazolyl group, all attached to an acetamide core.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The 2,4-dichlorophenoxy group would likely contribute to the overall polarity of the molecule, while the dimethylphenyl and tetrazolyl groups could potentially participate in various interactions.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of the acetamide group could potentially make it susceptible to hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Herbicide Formulations

• Application : Researchers have explored using F2070-0086 in controlled-release formulations. For instance, herbicide-intercalated Zn–Al hydrotalcites (herbicide@HTlcs) were fabricated by a modified co-precipitation method. .

Adsorption of Herbicides

• .

Biodegradation Studies

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Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “2-(2,4-dichlorophenoxy)-N-{[1-(3,4-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}acetamide” would require appropriate safety measures. Without specific safety data, it’s difficult to provide detailed information on its potential hazards.

Future Directions

The potential applications and future directions for this compound would depend on its intended use. If it’s being developed as a pharmaceutical, further studies would be needed to evaluate its efficacy and safety.